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Compound of Interest

Compound Name: Antibacterial agent 125

Cat. No.: B10857254

Essential Safety and Handling Guide for
Antibacterial Agent 125

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Antibacterial Agent 125 in a laboratory setting. Adherence to
these guidelines is crucial for ensuring the safety of researchers, scientists, and drug
development professionals.

Chemical and Physical Properties

A summary of the key quantitative data for Antibacterial Agent 125 is presented below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b10857254?utm_src=pdf-interest
https://www.benchchem.com/product/b10857254?utm_src=pdf-body
https://www.benchchem.com/product/b10857254?utm_src=pdf-body
https://www.benchchem.com/product/b10857254?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Property Value

CAS Number 1274611-43-6
Molecular Formula C15H11CIN20O
Molecular Weight 270.71 g/mol
Purity >98% (HPLC)

In Vitro: DMSO : 250 mg/mL (923.50 mM,;

Solubility )
Ultrasonic (<60°C))

-80°C for 6 months; -20°C for 1 month (protect

Storage (In solvent) ¢ light)
rom lig

Source: MedChemExpress Safety Data Sheet[1], MOLNOVA Product Information[2]

While Antibacterial Agent 125 is not classified as a hazardous substance or mixture, it is
imperative to follow standard laboratory safety practices to minimize any potential risks.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn at all times when handling
Antibacterial Agent 125 to prevent direct contact and inhalation.
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PPE Category

Item

Specifications and Best
Practices

Hand Protection

Nitrile or Latex Gloves

Powder-free gloves are
recommended to avoid
contamination of the work
area.[3] Change gloves every
30 to 60 minutes or
immediately if they become
damaged or contaminated.[3]
For added protection,
especially when handling stock
solutions, consider wearing

double gloves.[3]

Eye Protection

Safety Glasses with Side
Shields or Goggles

Provides a barrier against

accidental splashes.[3]

Body Protection

Laboratory Coat

A buttoned lab coat protects
the skin and personal clothing

from contamination.[4][5]

Respiratory Protection

N95 or N100 Particle Mask

Recommended when handling
the powdered form of the
agent to prevent inhalation of
fine dust particles.[3][6]

Experimental Protocols: Step-by-Step Handling and

Disposal

Operational Plan: Safe Handling Workflow

This workflow outlines the procedural steps for safely handling Antibacterial Agent 125 from

initial preparation to the conclusion of an experiment.

e Preparation:
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[e]

Before handling, ensure that the laboratory is equipped with an accessible safety shower
and eye wash station.[1]

[e]

Disinfect the work area with a 70% ethanol or 10% bleach solution before and after use.[7]

o

Don the appropriate personal protective equipment as detailed in the table above.

[¢]

When weighing the powdered form of the agent, do so in an area with appropriate exhaust
ventilation, such as a chemical fume hood, to avoid the formation of dust and aerosols.[1]

» Solution Preparation:
o Use a properly calibrated balance for accurate measurement.
o When dissolving the agent in a solvent, add the powder to the liquid to minimize splashing.
o Cap all containers securely when not in use to prevent spills and evaporation.[8]

e During Experimentation:

o

Handle all solutions containing Antibacterial Agent 125 with care to avoid spills and the
creation of aerosols.[5]

o

Clearly label all containers with the name of the agent, concentration, and date.

[¢]

Do not eat, drink, or smoke in the laboratory.[7][9]

o

Wash hands thoroughly with disinfectant soap after handling the agent and before leaving
the laboratory.[7]

Disposal Plan: Waste Management

Proper disposal of antibacterial waste is critical to prevent environmental contamination and the
development of antimicrobial resistance.[10]

e Solid Waste:

o Contaminated materials such as gloves, pipette tips, and paper towels should be placed in
a designated biohazard waste container.[11]
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e Liquid Waste:

o Stock solutions of Antibacterial Agent 125 are considered hazardous chemical waste
and should be collected in a designated, approved container for chemical waste.[12]

o Do not pour stock solutions or unused media containing the agent down the drain.[12]

o For media containing Antibacterial Agent 125 that has been used for cell culture, it
should be treated as chemical waste.[12] Autoclaving may not be sufficient to degrade the
antibiotic and is not a recommended method for disposal of stock solutions.[12]

e Sharps:

o Needles, syringes, and other sharp objects contaminated with the agent must be disposed
of in a puncture-resistant sharps container.[11]

e Final Disposal:

o All waste should be disposed of in accordance with institutional and local environmental
regulations. Consult your institution's Environmental Health and Safety (EHS) department
for specific guidelines.[10][12]

Visualized Workflow for Safe Handling

The following diagram illustrates the key decision points and procedural flow for the safe
handling of Antibacterial Agent 125.
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Safe Handling Workflow for Antibacterial Agent 125
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Caption: Procedural workflow for the safe handling of Antibacterial Agent 125.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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